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Compound of Interest

Compound Name: NADP (disodium salt)
Cat. No.: B15352134
Get Quote
\ J

CAS: 24292-60-2 | Formula: C21H26N7Na2017P3[1][2]

Executive Summary

Safety Status: Low Hazard (GHS Non-Classified). Primary Directive: While NADP
(Nicotinamide Adenine Dinucleotide Phosphate) is a naturally occurring cellular cofactor and
generally non-toxic, laboratory best practices dictate it should be treated as chemical waste.

Do not dispose of solid powder in regular trash. Drain disposal of agueous solutions is
permissible only under specific institutional guidelines.[3] This protocol prioritizes compliance
and risk mitigation over convenience.

Part 1: Chemical Profile & Hazard Identification

Before disposal, you must validate the material's identity and state. This section establishes the
scientific grounding for the disposal method.
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Parameter Specification Safety Implication

Subst Biological cofactor; non-toxic to
ubstance -
-NADP, Disodium Salt aquatic life in small quantities.

Risk: undefined white powders
Physical State White to yellowish powder in trash trigger hazmat

protocols.

High mobility in water systems;
Solubility Soluble in water (50 mg/mL) potential for eutrophication

(rare).

Not listed on EPA RCRA P-list

or U-list.

GHS Class Not Hazardous

Avoid strong oxidizing agents.

Reactivity Stable e

Senior Scientist Insight: The "Hazard" here is not toxicity, but compliance ambiguity. If a janitor
or safety inspector finds an unlabeled white powder in the regular trash, they must assume it is
hazardous (e.g., cyanide or anthrax) until proven otherwise. This triggers costly emergency
responses. Therefore, we dispose of all laboratory chemical solids through the regulated

chemical waste stream.

Part 2: Pre-Disposal Assessment (The "Stop"
Check)

Every disposal workflow must begin with a contamination check. The presence of other
reagents dictates the classification.

Crucial Check: Is the NADP in solution with other chemicals?
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With Sodium Azide: Treat as High Hazard (Explosive/Toxic).

With Heavy Metals: Treat as Hazardous Chemical Waste.

With Biologicals (E. coli, cells): Treat as Biohazard (Autoclave required).

Pure/Buffer Only: Follow the Standard Protocol below.

Part 3: Standard Disposal Protocols
Scenario A: Solid Waste (Lyophilized Powder)

This is the default method for expired shelf reagents.

Containment: Do not generate dust.[2] Sweep up any spilled powder or cap the expired
bottle.

o Labeling: Apply a hazardous waste label. Even though it is "Non-Hazardous," label the
contents clearly as "NADP Disodium Salt - Non-Regulated Chemical Waste."

o Segregation: Place the container in the Dry Chemical Waste drum/box.
» Disposal Path: Incineration by a licensed waste contractor.

o Why? Incineration ensures complete destruction and prevents the substance from
entering the water table or landfill as an unknown salt.

Scenario B: Aqueous Solutions (Stock
Solutions/Buffers)

Applicable for pure NADP dissolved in water or benign buffers (PBS, Tris).
Option 1. Chemical Waste Stream (Recommended)

e Collect in a chemically compatible carboy (HDPE or Glass).

e Label as "Aqueous Waste: NADP, Non-Hazardous Buffer."

¢ Hand off to EHS for treatment.
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Option 2: Sanitary Sewer (Drain) Disposal (Conditional) Only permissible if explicitly allowed by
your facility's wastewater discharge permit.

Verify: Confirm your institution allows "Non-hazardous salt solutions" down the drain.

Dilution: Flush the sink with water for 30 seconds before pouring.

Discharge: Pour the solution slowly into the drain.

Flush: Run tap water for 2-5 minutes after pouring to ensure the salt does not crystallize in
the P-trap.

o Restriction: Never pour solutions >10% concentration or >1 Liter without EHS approval.

Scenario C: Empty Containers

o Triple Rinse: Rinse the bottle three times with water.[6]
o Deface Labels: Cross out the chemical name and any hazard symbols.

e Recycle/Trash: Place the rinsed, defaced bottle in the glass recycling or regular trash
(depending on local rules).

Part 4: Decision Logic & Workflow

The following diagram illustrates the decision-making process for NADP disposal.
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Caption: Decision tree for NADP disposal. Note that "Pure” implies NADP in water or benign
buffers only.

Part 5: Emergency Procedures (Spill Management)
Although NADP is low-hazard, spills in a lab setting must be managed professionally.

o PPE: Standard Nitrile gloves, Lab Coat, Safety Glasses. (Respiratory protection is generally
not required unless generating significant dust clouds).

e Dry Spill:
o Avoid creating dust.[2][7]
o Sweep up carefully using a brush and dustpan dedicated to chemical use.
o Place residue in a bag/container for chemical waste.[6]
o Wipe the surface with a damp paper towel.
o Wet Spill:
o Absorb with paper towels or standard spill pads.
o Bag the waste.[6]

o Clean area with water and detergent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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